Bis(ethylcyclopentadienyl)cobalt(III)

Specification

• Molecular Formula: C14H18Co+
• Molecular Weight: 245.23 g/mol
• IUPAC Name: cobalt(3+);2-ethylcyclopenta-1,3-diene
• Standard InChI: InChI=1S/2C7H9.Co/c2*1-2-7-5-3-4-6-7;/h2*3,5H,2,4H2,1H3;/q2*-1;+3
• Standard InChI Key: CQKGDMZJNOCKHB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=[C-]CC=C1.CCC1=[C-]CC=C1.[Co+3]

Introduction

Bis(ethylcyclopentadienyl)cobalt(III) is a coordination compound of cobalt, characterized by its structure comprising two ethylcyclopentadienyl ligands coordinated to a cobalt center. This compound is notable for its applications in materials science, particularly in the deposition of cobalt films. The synthesis of bis(ethylcyclopentadienyl)cobalt(III) typically involves the reaction of cobalt salts with ethylcyclopentadiene, requiring careful control of temperature and pressure to ensure product stability.

Stability and Reactivity

The stability and reactivity of bis(ethylcyclopentadienyl)cobalt(III) are influenced by the electronic characteristics of the ethylcyclopentadienyl ligands, which can affect the oxidation state of the cobalt center during reactions.

Applications

Bis(ethylcyclopentadienyl)cobalt(III) is primarily used in materials science for the deposition of cobalt films, which is crucial for semiconductor applications. This process allows for precise control over film thickness and composition, making it valuable for the electronics industry.

Synthesis and Preparation

The synthesis of bis(ethylcyclopentadienyl)cobalt(III) involves the reaction of cobalt salts with ethylcyclopentadiene. Solvents such as tetrahydrofuran or dimethylformamide are often used to facilitate the coordination process. The reaction conditions require careful control of temperature and pressure to minimize decomposition and ensure product stability.

Bis(ethylcyclopentadienyl)cobalt(II)

• Molecular Formula: C14H18Co

• Molecular Weight: 245.23 g/mol

• Appearance: Thick dark cherry red liquid

• Boiling Point: 74-78°C at 0.5 mmHg

Bis(ethylcyclopentadienyl)cobalt(III) Hexafluorophosphate

• Molecular Formula: Co(C7H9)2(PF6)

• Molecular Weight: 390.19 g/mol

• Appearance: Solid

• Melting Point: 148-151 °C

Research Findings

Recent studies on cyclopentadienyl cobalt complexes have explored their redox properties and potential applications in organometallic chemistry. These complexes show promise in tuning electronic properties through ligand modifications, which can enhance their utility in catalysis and materials science.

Data Table: Comparison of Bis(ethylcyclopentadienyl)cobalt(II) and Bis(ethylcyclopentadienyl)cobalt(III) Hexafluorophosphate

Property	Bis(ethylcyclopentadienyl)cobalt(II)	Bis(ethylcyclopentadienyl)cobalt(III) Hexafluorophosphate
Molecular Formula	C14H18Co	Co(C7H9)2(PF6)
Molecular Weight	245.23 g/mol	390.19 g/mol
Appearance	Thick dark cherry red liquid	Solid
Boiling Point	74-78°C at 0.5 mmHg	N/A
Melting Point	N/A	148-151 °C
Applications	Deposition systems	Various applications in materials science